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Compound of Interest
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Abstract

This document provides detailed application notes and protocols for the preparation, storage,
and handling of Laniquidar stock solutions for use in preclinical research. Laniquidar is a
potent, noncompetitive, third-generation P-glycoprotein (P-gp) inhibitor with an 1C50 of 0.51
MM.[1] Proper preparation of stock solutions is critical for ensuring the accuracy and
reproducibility of experimental results. This guide is intended for researchers, scientists, and
drug development professionals.

Introduction to Laniquidar

Laniquidar (R101933) is a selective inhibitor of P-glycoprotein, a key multidrug resistance
transporter.[2] Its chemical formula is C37H36N403 and it has a molecular weight of 584.71
g/mol .[1][3] It is a white to off-white solid.[1] Laniquidar has been investigated in clinical
studies for acute myeloid leukemia (AML) and myelodysplastic syndrome (MDS).[2] In a
research setting, it is a valuable tool for studying P-gp function and overcoming multidrug
resistance in cancer cells.

Quantitative Data Summary

The following table summarizes the key quantitative data for Laniquidar.
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Property Value Reference
Molecular Weight 584.71 g/mol [1]
Molecular Formula C37H36N403 [1]
Appearance White to off-white solid [1]
IC50 (P-glycoprotein) 0.51 uM [1]
Solubility in DMSO 10 mg/mL (17.10 mM) [1]
Powder Storage -20°C for 3 years [1]
Stock Solution Storage "80°C for 6 months; -20°C for 1 [1]
month

Experimental Protocols
Materials and Equipment

e Laniquidar powder

Dimethyl sulfoxide (DMSO), anhydrous/newly opened[1]

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath

Calibrated pipettes and sterile tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Preparation of Laniquidar Stock Solution (10 mM in
DMSO)

This protocol describes the preparation of a 10 mM stock solution of Laniquidar in DMSO.
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e Pre-weighing Preparation: Before handling the powder, ensure you are wearing appropriate
PPE.

» Weighing Laniquidar: Accurately weigh out the desired amount of Laniquidar powder. For
example, to prepare 1 mL of a 10 mM stock solution, weigh out 5.85 mg of Laniquidar
(Molecular Weight = 584.71 g/mol ).

e Dissolving in DMSO:
o Add the weighed Laniquidar powder to a sterile microcentrifuge tube.

o Add the appropriate volume of anhydrous DMSO. For a 10 mM solution with 5.85 mg of
Laniquidar, add 1 mL of DMSO.

o lItis crucial to use a newly opened or anhydrous DMSO, as hygroscopic DMSO can
significantly impact the solubility of the product.[1]

e Ensuring Complete Dissolution:
o Vortex the solution for 1-2 minutes.

o If the powder is not fully dissolved, sonicate the solution in an ultrasonic bath until it

becomes clear.[1]
» Aliquoting and Storage:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the

compound.

o Store the aliquots at -80°C for up to 6 months or at -20°C for up to 1 month.[1]

Preparation of Working Solutions

For cell-based assays, the DMSO stock solution should be diluted in the appropriate cell
culture medium to the final desired concentration. It is important to note that the final
concentration of DMSO in the culture medium should be kept low (typically < 0.1%) to avoid
solvent-induced toxicity.
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Example Dilution for a 10 pM Working Solution:

e Perform a serial dilution of the 10 mM stock solution. For example, dilute the 10 mM stock
1:100 in cell culture medium to create a 100 uM intermediate solution.

o Further dilute the 100 uM intermediate solution 1:10 in cell culture medium to achieve a final

concentration of 10 pM.

o Always prepare fresh working solutions from the frozen stock on the day of the experiment.

Mandatory Visualizations
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Caption: Workflow for Laniquidar Stock Solution Preparation.
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Caption: Laniquidar's Mechanism of Action on P-gp.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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